Cas no 2097991-42-7 (2-(3-Chloropyrazin-2-yl)-6-oxa-2-azaspiro[4.5]decane)

• Product Name: 2-(3-Chloropyrazin-2-yl)-6-oxa-2-azaspiro[4.5]decane
• CAS No: 2097991-42-7
• MF: C₁₂H₁₆ClN₃O
• MW: 253.727941513062
• CID: 5726970
• PubChem ID: 121202339
• Update Time: 2025-08-05

2-(3-Chloropyrazin-2-yl)-6-oxa-2-azaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloropyrazin-2-yl)-6-oxa-2-azaspiro[4.5]decane
• AKOS026710519
• F1907-6150
• 2097991-42-7
• 6-Oxa-2-azaspiro[4.5]decane, 2-(3-chloro-2-pyrazinyl)-
• 2-(3-Chloropyrazin-2-yl)-6-oxa-2-azaspiro[4.5]decane

• Inchi： 1S/C12H16ClN3O/c13-10-11(15-6-5-14-10)16-7-4-12(9-16)3-1-2-8-17-12/h5-6H,1-4,7-9H2
• InChI Key： UXOOXAHSASWSLZ-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CN=1)N1CCC2(CCCCO2)C1

Computed Properties

• Exact Mass: 253.0981898g/mol
• Monoisotopic Mass: 253.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 398.5±42.0 °C(Predicted)
• pka: 0.98±0.10(Predicted)

Additional information on 2-(3-Chloropyrazin-2-yl)-6-oxa-2-azaspiro[4.5]decane

Introduction to 2-(3-Chloropyrazin-2-yl)-6-oxa-2-azaspiro[4.5]decane (CAS No. 2097991-42-7)

2-(3-Chloropyrazin-2-yl)-6-oxa-2-azaspiro[4.5]decane (CAS No. 2097991-42-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological properties and therapeutic applications.

The structure of 2-(3-Chloropyrazin-2-yl)-6-oxa-2-azaspiro[4.5]decane is characterized by a spirocyclic framework with a six-membered ring containing an oxygen atom and a nitrogen atom, linked to a pyrazine ring substituted with a chlorine atom. This intricate arrangement provides the compound with a high degree of conformational rigidity and specific chemical reactivity, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of 2-(3-Chloropyrazin-2-yl)-6-oxa-2-azaspiro[4.5]decane in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate key signaling pathways involved in neuronal survival and function, potentially offering neuroprotective benefits.

In addition to its neuroprotective properties, 2-(3-Chloropyrazin-2-yl)-6-oxa-2-azaspiro[4.5]decane has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are implicated in chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-(3-Chloropyrazin-2-yl)-6-oxa-2-azaspiro[4.5]decane has been studied to evaluate its suitability for clinical use. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting that it can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further explore the therapeutic potential of 2-(3-Chloropyrazin-2-yl)-6-oxa-2-azaspiro[4.5]decane, several clinical trials are currently underway. These trials aim to assess the safety, efficacy, and optimal dosing regimens of the compound in various patient populations. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at tested doses.

Beyond its direct therapeutic applications, 2-(3-Chloropyrazin-2-yl)-6-oxa-2-azaspiro[4.5]decane also holds promise as a lead compound for the development of novel drug candidates. Its unique structural features provide a robust scaffold for chemical modifications, allowing researchers to optimize its pharmacological properties and expand its therapeutic scope.

In conclusion, 2-(3-Chloropyrazin-2-yl)-6-oxa-2-azaspiro[4.5]decane (CAS No. 2097991-42-7) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, paving the way for its future development as a therapeutic agent.